Cas no 2227790-47-6 ((3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid)

• Product Name: (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid
• CAS No: 2227790-47-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6435092
• PubChem ID: 165815434
• Update Time: 2025-10-28

(3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid
• (3S)-3-{[(1RS,2SR)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid
• EN300-1576344
• 2227790-47-6

• Inchi： 1S/C26H30N2O5/c1-2-16(14-24(29)30)27-25(31)21-12-7-13-23(21)28-26(32)33-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-11,16,21-23H,2,7,12-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t16-,21+,23-/m0/s1
• InChI Key： VQHMQMRXKZLIPM-YTJPUZGESA-N
• SMILES： O=C([C@@H]1CCC[C@@H]1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](CC(=O)O)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid

Introduction to (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic Acid (CAS No. 2227790-47-6)

(3S-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid) is a sophisticated organic compound with a complex structural framework that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 2227790-47-6, represents a pinnacle of molecular design, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The structural complexity of this compound is evident from its name, which highlights several key features. The presence of a cyclopentylformamido moiety suggests a rigid cyclic structure linked to an amide group, while the pentanoic acid moiety indicates a five-carbon carboxylic acid chain. The stereochemistry defined by the (3S) and (1RS,2SR) designations underscores the importance of chirality in determining the compound's biological behavior, a critical consideration in drug design.

The core of this molecule is the (9H-fluoren-9-yl)methoxycarbonyl group, which is a protected amino group derived from fluorene. This type of protection is commonly employed in peptide and protein synthesis to prevent unwanted side reactions. The fluorene moiety itself is known for its stability and fluorescence properties, making it a valuable component in various applications, including bioimaging and optoelectronic devices.

In recent years, there has been growing interest in the development of chiral auxiliaries and catalysts that can facilitate asymmetric synthesis. The complex stereochemistry of (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid makes it a potential candidate for such applications. Researchers have been exploring its utility as a building block in the synthesis of more complex molecules, particularly in the realm of protease inhibitors and other enzyme-targeting agents.

The pharmaceutical industry has long recognized the importance of stereochemistry in drug efficacy and safety. Compounds that exhibit enantioselective binding to biological targets can often demonstrate superior pharmacological profiles compared to their racemic counterparts. The intricate stereochemical arrangement of (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid positions it as a promising candidate for further exploration in this area.

Recent studies have begun to uncover the potential therapeutic applications of this compound. Its unique structural features suggest that it may interact with biological targets in ways that are not achievable with simpler molecules. For instance, the cyclopentylformamido group could serve as a scaffold for designing molecules that mimic natural substrates or inhibitors of specific enzymes. The fluorene-based protection could be strategically removed or modified to reveal an active site or to facilitate further chemical transformations.

The pentanoic acid moiety adds another layer of complexity, potentially influencing solubility, metabolic stability, and binding affinity. These factors are critical considerations in drug development, as they can significantly impact how a compound behaves within the body. By carefully optimizing these structural elements, researchers aim to develop molecules that are not only potent but also safe and well-tolerated by patients.

In addition to its potential as a drug candidate itself, (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid may serve as a valuable intermediate in the synthesis of other bioactive molecules. Its multifunctional nature allows for diverse chemical modifications, enabling chemists to tailor its properties for specific applications. This versatility makes it an attractive tool for medicinal chemists working on next-generation therapeutics.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, advances in synthetic methodology have made it increasingly feasible to construct these molecules with high precision. Techniques such as asymmetric hydrogenation and chiral resolution have been instrumental in achieving the desired stereochemical purity.

The use of computational chemistry has also played a crucial role in understanding and predicting the behavior of these compounds. Molecular modeling studies can provide insights into how these molecules interact with biological targets at the atomic level. This information can guide the design of more effective drugs and help identify potential liabilities early in the development process.

The future prospects for (3S)-3-{(1RS,2SR)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid are promising, with ongoing research aimed at uncovering its full potential. As our understanding of biological systems continues to grow, so too does our ability to design molecules that can interact with them in precise ways. This compound represents an exciting example of how structural complexity can be leveraged to develop innovative therapeutics.